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Compound of Interest

Compound Name: Food Yellow 3:1

Cat. No.: B093828

For Researchers, Scientists, and Drug Development Professionals

Introduction to Sunset Yellow Aluminium Lake

Sunset Yellow Aluminium Lake, also known as FD&C Yellow No. 6 Aluminum Lake or CI
15985:1, is a synthetic pigment widely used in the cosmetic, food, and pharmaceutical
industries to impart a vibrant orange-yellow hue.[1][2][3] It is an oil-dispersible colorant, making
it particularly suitable for anhydrous and oil-based cosmetic formulations where water-soluble
dyes would be ineffective.[4] The term "lake" indicates that the dye has been precipitated onto
an aluminum hydroxide substrate, rendering it insoluble in water and most organic solvents.[4]
This insolubility is a key characteristic, preventing color bleeding and migration in finished
products.

The primary mode of coloration with lake pigments is through dispersion.[1] Achieving a fine
and uniform dispersion is critical to obtaining the desired color intensity, opacity, and stability in
the final cosmetic product.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Sunset Yellow Aluminium
Lake is essential for successful formulation development.
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Property Value/Description Source

INCI Name Cl 15985:1 [1]

FD&C Yellow No. 6 Aluminum

Synonyms Lake, Pigment Yellow 104 [1]
Lake

CAS Number 15790-07-5 [1]

Appearance Fine orange-yellow powder [1]

Insoluble in water and most
Solubility organic solvents. Soluble in [1]

acidic and alkaline media.

Coloration Mechanism Dispersion [1]

Typical pH (2% slurry) 40-55 [1]

. . Typically < 7 microns for
Particle Size _ [1]
cosmetic grades

Application in Cosmetic Formulations

Sunset Yellow Aluminium Lake is a versatile colorant for a wide range of cosmetic products,
including:

Lipsticks and Lip Glosses: Provides vibrant, long-lasting color.

Eyeshadows and Blushes: Used in pressed powders and cream-to-powder formulations.

Nail Polishes: Offers a stable and brilliant orange-yellow shade.

Foundations and Concealers: As a color corrector or to adjust skin tones.

Example Formulation: Anhydrous Lipstick

This example protocol outlines the formulation of a lipstick incorporating Sunset Yellow
Aluminium Lake. The percentages represent a typical starting point and may be adjusted based
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BENGHE

on desired texture, payoff, and stability. Lake pigments are commonly used at concentrations of
8-10% in lipsticks.

) Percentage .
Phase Ingredient INCI Name Function
(wiw)
Ricinus Pigment wetting
A (Oil Phase) Castor Oil Communis 40.00 and dispersion,
(Castor) Seed Oil gloss
Simmondsia
Jojoba Oil Chinensis 15.00 Emollient
(Jojoba) Seed Ol
Caprylic/Capric Caprylic/Capric 10.00 Emollient,
Triglyceride Triglyceride ' solvent
Copernicia Structuring
B (Wax Phase) Carnauba Wax Cerifera 10.00 agent, increases
(Carnauba) Wax melting point
Euphorbia )
] ) Structuring
Candelilla Wax Cerifera 7.00
. agent, gloss
(Candelilla) Wax
Structuring
Beeswax Cera Alba 5.00 o
agent, plasticizer
Sunset Yellow
C (Color Phase) o Cl15985:1 8.00 Colorant
Aluminium Lake
. o - o Opacifier,
Titanium Dioxide  Titanium Dioxide  2.00 )
lightens shade
D (Additive o o
Vitamin E Tocopherol 0.50 Antioxidant
Phase)
Flavor/Fragrance  Flavor/Aroma 2.50 Scent and taste

Experimental Protocols
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Protocol for Lipstick Formulation

This protocol details the manufacturing process for the lipstick formulation provided above.
Equipment:

Beakers

e Hot plate with magnetic stirrer
o Overhead propeller mixer

» Roller mill or homogenizer

e Lipstick mold

e Spatulas

e Weighing balance

Procedure:

e Pigment Dispersion:

o In a beaker, combine the ingredients of the Color Phase (C) with a portion of the Castor
Oil from the Oil Phase (A).

o Mix thoroughly until the pigments are wetted.

o Pass the mixture through a roller mill or homogenizer until the desired particle size and
color development are achieved. A Hegman gauge can be used to check for fineness of
grind.

e Preparation of the Base:

o In a separate beaker, combine the remaining ingredients of the Oil Phase (A) and all
ingredients of the Wax Phase (B).
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o Heat the mixture on a hot plate to 80-85°C with continuous stirring until all waxes are
completely melted and the mixture is uniform.

Combining Phases:

o Slowly add the dispersed pigment phase (from step 1) to the molten wax/oil base (from
step 2) under constant propeller mixing.

o Maintain the temperature at 80-85°C and mix until the color is homogeneously distributed.

Final Additions:

o Reduce the temperature to 70-75°C.

o Add the ingredients of the Additive Phase (D) and mix until uniform.

Molding:

o Pour the molten lipstick mass into the lipstick mold at a suitable temperature (typically just
above the solidification point to minimize defects).

o Allow the lipsticks to cool at room temperature or in a cooling tunnel.

Finishing:

o Once solidified, carefully remove the lipsticks from the mold.

o Place them in their final packaging.
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Diagram of the lipstick formulation workflow.

Protocol for Stability Testing

Stability testing is crucial to ensure the quality, safety, and shelf life of the cosmetic product. An
accelerated stability study is performed to predict the long-term stability.

Equipment:

Stability chambers (controlled temperature and humidity)

Refrigerator

Freezer

Spectrocolorimeter
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Viscometer

pH meter (for emulsions)

Penetrometer (for stick hardness)

UV light chamber
Procedure:

o Sample Preparation: Prepare a sufficient number of lipstick samples from a single batch in
their final packaging.

o Storage Conditions:
o Room Temperature (Control): 25°C + 2°C / 60% RH £ 5% RH
o Elevated Temperature: 40°C + 2°C / 75% RH + 5% RH
o Elevated Temperature 2: 45°C £ 2°C / 75% RH £ 5% RH
o Low Temperature: 5°C + 3°C
o Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.
o Light Exposure: Samples are exposed to a controlled UV light source.

o Testing Intervals: Evaluate the samples at baseline (T=0) and at specified intervals (e.g., 1
week, 2 weeks, 1 month, 2 months, 3 months).

o Parameters to Evaluate:
o Organoleptic Properties: Appearance, color, odor, and texture.
o Physical Properties:

» Color Change (AE): Measured using a spectrocolorimeter. A AE value of >3 is generally
considered a noticeable change.
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» Hardness: Measured with a penetrometer.

» Melting Point: Determined using a melting point apparatus.

= "Sweating" or "Bleeding": Visual assessment of oil separation on the lipstick surface.

o Chemical Properties: While not standard for a simple lipstick, pH and viscosity would be
critical for emulsion-based products containing the lake.

o Packaging Compatibility: Check for any interaction between the product and the
packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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